Cas no 2138067-97-5 (4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138067-97-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6239975
• PubChem ID: 165492130
• Update Time: 2025-06-09

4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138067-97-5
• EN300-1156317
• 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C12H18N2O/c1-11(2)4-6-12(15,7-5-11)10-13-8-9-14(10)3/h4,6,8-9,15H,5,7H2,1-3H3
• InChI Key： GZKGRINITBAHEK-UHFFFAOYSA-N
• SMILES： OC1(C2=NC=CN2C)C=CC(C)(C)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol

Research Briefing on 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol (CAS: 2138067-97-5)

In recent years, the compound 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol (CAS: 2138067-97-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexenol and imidazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, to efficiently construct the imidazole ring and cyclohexenol backbone. These synthetic advancements have facilitated the production of sufficient quantities for preclinical evaluations, enabling a deeper understanding of the compound's pharmacological properties.

In vitro studies have demonstrated that 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel anti-inflammatory agent, with a mechanism of action distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers, highlighting its dual therapeutic potential.

Recent pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Oral administration in animal models revealed favorable absorption profiles and minimal off-target effects, supporting its candidacy for further development. However, challenges remain in optimizing its solubility and half-life, which are critical for clinical translation. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations.

In conclusion, 4,4-dimethyl-1-(1-methyl-1H-imidazol-2-yl)cyclohex-2-en-1-ol represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities warrant continued investigation, particularly in the context of inflammatory diseases and oncology. Future research should focus on elucidating its molecular targets and conducting in vivo efficacy studies to validate its therapeutic potential.